Cas no 1466514-75-9 (Tert-Butyl 3-fluoro-3-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-fluoro-3-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate
• CAS No: 1466514-75-9
• MF: C₁₀H₁₈FNO₅S
• MW: 283.317025661469
• CID: 4918040
• PubChem ID: 89861661
• Update Time: 2026-02-27

Tert-Butyl 3-fluoro-3-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-fluoro-3-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate
• tert-butyl 3-fluoro-3-(methylsulfonyloxymethyl)azetidine-1-carboxylate
• SB51395
• 1466514-75-9
• tert-Butyl3-fluoro-3-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate
• tert-butyl 3-fluoro-3-[(methanesulfonyloxy)methyl]azetidine-1-carboxylate
• SCHEMBL15335039
• DB-145136
• Tert-Butyl 3-fluoro-3-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate

• MDL： MFCD28133686
• Inchi： 1S/C10H18FNO5S/c1-9(2,3)17-8(13)12-5-10(11,6-12)7-16-18(4,14)15/h5-7H2,1-4H3
• InChI Key： ZPENGCVMSASEGY-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1(CN(C(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 283.08897201g/mol
• Monoisotopic Mass: 283.08897201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-Butyl 3-fluoro-3-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate

Comprehensive Overview of Tert-Butyl 3-fluoro-3-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate (CAS No. 1466514-75-9)

Tert-Butyl 3-fluoro-3-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate (CAS No. 1466514-75-9) is a fluorinated azetidine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique azetidine ring structure, which is increasingly recognized for its role in enhancing the metabolic stability and bioavailability of drug candidates. The presence of a fluoro substituent and a methylsulfonyloxy group further amplifies its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated building blocks like Tert-Butyl 3-fluoro-3-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate has surged, driven by the growing interest in precision medicine and targeted drug delivery systems. Researchers are particularly intrigued by its potential to modulate the pharmacokinetic properties of small molecules, a topic frequently searched in AI-driven drug discovery platforms. The compound’s CAS No. 1466514-75-9 is often queried in databases like SciFinder and Reaxys, underscoring its relevance in high-throughput screening workflows.

From a synthetic perspective, the tert-butyl carbamate (Boc) protecting group in this molecule offers excellent stability under acidic conditions, a feature highly valued in peptide synthesis and medicinal chemistry. The methylsulfonyloxy moiety serves as a leaving group, enabling nucleophilic substitution reactions—a key step in constructing complex heterocycles. These attributes align with trending searches on "green chemistry alternatives" and "atom-efficient synthesis," reflecting the industry’s shift toward sustainable methodologies.

The azetidine scaffold in Tert-Butyl 3-fluoro-3-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate has garnered attention due to its conformational rigidity, which can reduce off-target effects in drug design—a hot topic in AI-based molecular modeling forums. Additionally, the fluoro substituent’s ability to influence lipophilicity and membrane permeability resonates with queries about "fluorine in drug discovery" and "bioisosteric replacements." This compound’s utility extends to catalysis research, where its reactivity profile is explored for C–F bond activation, a niche yet rapidly evolving area.

Analytical characterization of CAS No. 1466514-75-9 typically involves NMR spectroscopy (particularly ¹⁹F-NMR) and mass spectrometry, techniques frequently discussed in open-access chemistry journals. Its storage recommendations—under inert conditions at low temperatures—are consistent with best practices for air-sensitive intermediates, a subject of practical interest for laboratory technicians. Notably, the compound’s patent landscape reveals its inclusion in several kinase inhibitor formulations, linking it to oncology research trends.

In summary, Tert-Butyl 3-fluoro-3-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate exemplifies the intersection of structural innovation and functional versatility in modern organic chemistry. Its relevance to fragment-based drug design and late-stage fluorination strategies ensures its continued prominence in both academic and industrial settings, answering persistent search engine queries about "next-generation synthetic intermediates."